TECHNETIUM MEDRONATE TECHNETIUM MEDRONATE Heptanoic Acid is an aliphatic carboxylic acid, also known as enanthic acid, used in the synthesis of esters for products such as fragrances and artificial flavor preparations.
Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.
Heptanoic acid is a C7, straight-chain fatty acid that contributes to the odour of some rancid oils. Used in the preparation of esters for the fragrance industry, and as an additive in cigarettes. It has a role as a plant metabolite. It is a medium-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a heptanoate.
Brand Name: Vulcanchem
CAS No.: 101488-09-9
VCID: VC0026006
InChI: InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)
SMILES: CCCCCCC(=O)O
Molecular Formula: CH3(CH2)5COOH
C7H14O2
C7H14O2
Molecular Weight: 130.18 g/mol

TECHNETIUM MEDRONATE

CAS No.: 101488-09-9

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VCID: VC0026006

Molecular Formula: CH3(CH2)5COOH
C7H14O2
C7H14O2

Molecular Weight: 130.18 g/mol

TECHNETIUM MEDRONATE - 101488-09-9

CAS No. 101488-09-9
Product Name TECHNETIUM MEDRONATE
Molecular Formula CH3(CH2)5COOH
C7H14O2
C7H14O2
Molecular Weight 130.18 g/mol
IUPAC Name heptanoic acid
Standard InChI InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)
Standard InChIKey MNWFXJYAOYHMED-UHFFFAOYSA-N
SMILES CCCCCCC(=O)O
Canonical SMILES CCCCCCC(=O)O
Boiling Point 432 to 473 °F at 760 mm Hg (NTP, 1992)
222.2 °C
223 °C
Colorform CLEAR OILY LIQUID
Density 0.92 at 68 °F (USCG, 1999)
d204 0.92
0.9181 at 20 °C/4 °C
Relative density (water = 1): 0.9
0.915-0.920 (20°/20°)
Flash Point greater than 235 °F (NTP, 1992)
110 °C (open cup) ... 118 °C (closed cup)
near 200 °F
>110 °C c.c.
Melting Point 16 °F (NTP, 1992)
-7.5 °C
Mp -9 °
-7.17 °C
-7.5°C
Physical Description Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.
Liquid; OtherSolid, Liquid
Liquid
CLEAR OILY LIQUID.
colourless oily liquid/ disagreeable rancid, sour, fatty odou
Description Heptanoic Acid is an aliphatic carboxylic acid, also known as enanthic acid, used in the synthesis of esters for products such as fragrances and artificial flavor preparations.
Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.
Heptanoic acid is a C7, straight-chain fatty acid that contributes to the odour of some rancid oils. Used in the preparation of esters for the fragrance industry, and as an additive in cigarettes. It has a role as a plant metabolite. It is a medium-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a heptanoate.
Solubility 1 to 10 mg/mL at 73° F (NTP, 1992)
0.02 M
2.82 mg/mL at 25 °C
Solubility in water = 0.2419 g/100 mL water at 15 °C; soluble in ethanol, ether, DMF, dimethyl sulfoxide.
SOL IN ACETONE, NITRIC ACID
Slightyl soluble in carbon tetrachloride; soluble in acetone
In water, 2.82X10+3 mg/L at 25 °C
2.82 mg/mL
Solubility in water, g/100ml at 15 °C: 0.242
slightly soluble in water; soluble in alcohol, ether, acetone, nitric acid, and dimethyl sulfoxide
Synonyms TECHNETIUM MEDRONATE
Vapor Pressure 1 mm Hg at 172 °F ; 100 mm Hg at 320° F; 760 mm Hg at 430.7° F (NTP, 1992)
0.01 mmHg
1.07X10-2 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 1.3
PubChem Compound 8094
Last Modified Nov 11 2021
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